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Compound of Interest

Compound Name: Oleoylethanolamide-d2

Cat. No.: B8049940 Get Quote

Essential Safety and Handling Guide:
Oleoylethanolamide-d2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Oleoylethanolamide-d2. The following procedures

are designed to ensure safe operational handling and disposal, minimizing risk and ensuring

laboratory integrity.

Hazard Identification
Oleoylethanolamide-d2 is the deuterium-labeled version of Oleoylethanolamide. While some

safety data sheets (SDS) for the non-deuterated parent compound (CAS No. 111-58-0) classify

it as non-hazardous, other sources indicate potential health risks.[1] To ensure the highest

safety standards, it is prudent to handle this compound with care, assuming it may present the

following hazards:

Skin Irritation (Category 2)[2][3]

Serious Eye Damage/Irritation (Category 1 or 2A)[2][3]

Aquatic Hazard (Chronic, Category 2)

Given these potential risks, adherence to the following personal protective equipment (PPE)

and handling protocols is mandatory.
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Personal Protective Equipment (PPE)
Appropriate PPE creates a necessary barrier between the researcher and the chemical,

minimizing exposure. All personnel must be trained on the proper use, removal, and disposal of

PPE. The following table summarizes the required equipment for handling

Oleoylethanolamide-d2.

Protection Type Specific Equipment Purpose & Notes

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect against splashes

and airborne particles that

could cause serious eye

damage.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact and

irritation. Change gloves

frequently or if they become

contaminated.

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or fume hood. Use a

NIOSH-approved respirator if

dust or aerosols are

generated.

To avoid inhalation.

Operational Plan: Handling Procedure
Safe handling of Oleoylethanolamide-d2 requires a systematic approach from preparation to

execution of experimental work.

3.1. Engineering Controls

Ventilation: Always handle the compound in a well-ventilated laboratory.
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Fume Hood: For procedures that may generate dust or aerosols, such as weighing or

preparing stock solutions, use a chemical fume hood.

Safety Stations: Ensure that an eyewash station and safety shower are readily accessible.

3.2. Step-by-Step Handling Protocol

Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Clear the

workspace of any unnecessary items to prevent contamination.

Donning PPE: Put on all required PPE as detailed in the table above.

Weighing: If working with the solid form, carefully weigh the required amount in a chemical

fume hood to minimize inhalation of any dust.

Solution Preparation: The compound is soluble in ethanol, DMSO, and DMF. When preparing

solutions, add the solvent to the pre-weighed compound slowly. Open containers away from

your face.

Labeling: Clearly label all containers with the chemical name ("Oleoylethanolamide-d2"),

concentration, date, and any hazard warnings.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after

wearing gloves. Clean all equipment and the work surface to prevent cross-contamination.

Handling Workflow Diagram
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Workflow: Safe Handling of Oleoylethanolamide-d2

Preparation

Handling (in Fume Hood)

Post-Handling

1. Review SDS

2. Don PPE
(Lab Coat, Gloves, Goggles)

3. Weigh Solid Compound

4. Prepare Solution

5. Label Container

6. Clean Workspace & Equipment

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Procedural flow for safely handling Oleoylethanolamide-d2.
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Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Waste Segregation: Do not dispose of Oleoylethanolamide-d2 down the drain. It is

classified as toxic to aquatic life with long-lasting effects.

Waste Containers: Dispose of all waste materials (including unused product, contaminated

solutions, and used consumables like pipette tips and gloves) in designated, clearly labeled

hazardous waste containers.

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines.

Emergency First-Aid Procedures
In case of accidental exposure, immediate action is required.

Exposure Route First-Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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